Cas no 10264-23-0 (N-Cyclohexyl-3-phenylpropanamide)

• Product name: N-Cyclohexyl-3-phenylpropanamide
• CAS No: 10264-23-0
• MF: C₁₅H₂₁NO
• MW: 231.33334
• CID: 185036
• PubChem ID: 291066

N-Cyclohexyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,N-cyclohexyl-
• N-cyclohexyl-3-phenylpropanamide
• 3-phenyl-propionic acid cyclohexylamide
• 3-Phenyl-propionsaeure-cyclohexylamid
• AC1L6F1I
• AC1Q5NBO
• CTK4A1361
• N-cyclohexyl-3-phenylpropionamide
• N-Cyclohexyl-hydrozimtsaeureamid
• NSC155585
• 10264-23-0
• AKOS003267351
• CS-0238162
• DTXSID50302985
• 6116-32-1
• hydrocinnamic cyclohexylamide
• SCHEMBL13169536
• Cambridge id 6116321
• NSC-155585
• benzenepropanamide, n-cyclohexyl-
• EN300-190914
• HMS1585I20
• N-Cyclohexyl-3-phenylpropanamide

• Inchi： InChI=1S/C15H21NO/c17-15(16-14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1,3-4,7-8,14H,2,5-6,9-12H2,(H,16,17)
• InChI Key： HCSWKGUBQJFNIE-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCC2C=CC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 231.16243
• Monoisotopic Mass: 231.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.03g/cm3
• Boiling Point: 425.6ºC at 760 mmHg
• Flash Point: 257.7ºC
• Refractive Index: 1.537
• PSA: 29.1
• LogP: 3.45900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-Cyclohexyl-3-phenylpropanamide

Exploring the Properties and Applications of Benzenepropanamide, N-Cyclohexyl (CAS No. 10264-23-0)

Benzenepropanamide, N-cyclohexyl, also known by its CAS number 10264-23-0, is a compound of significant interest in various fields of chemistry and materials science. This compound is a derivative of benzenepropanamide, where the amide group is substituted with a cyclohexyl moiety. The structure of this compound can be represented as C₁₅H₂₃NO, with a molecular weight of approximately 235.34 g/mol. Its chemical formula highlights the presence of a benzene ring, a propanamide group, and a cyclohexyl substituent, which collectively contribute to its unique chemical properties.

The compound exhibits a melting point of around 95°C and a boiling point of approximately 375°C at standard pressure. Its solubility in common solvents such as water is relatively low, but it shows good solubility in organic solvents like dichloromethane and ethyl acetate. These physical properties make it suitable for various applications in organic synthesis and material science.

Benzenepropanamide, N-cyclohexyl is commonly synthesized through nucleophilic acyl substitution reactions. The reaction typically involves the reaction of benzene propanoyl chloride with cyclohexylamine in the presence of a base to facilitate the substitution process. The reaction conditions are optimized to maximize yield and purity, often requiring careful control of temperature and solvent selection.

In terms of applications, this compound has found utility in several areas. It serves as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical research. Its role as an intermediate is due to its ability to undergo further functionalization reactions, such as alkylation or acylation, to yield biologically active compounds. Recent studies have highlighted its potential in drug design for targeting specific protein-protein interactions, making it a valuable tool in medicinal chemistry.

Beyond pharmaceutical applications, Benzenepropanamide, N-cyclohexyl has also been explored for its role in materials science. Its ability to form stable amide bonds makes it a candidate for polymer synthesis and modification. Researchers have investigated its use in creating biodegradable polymers with tailored mechanical properties, which could find applications in packaging materials or biomedical devices.

The latest research on this compound has focused on its catalytic properties. Scientists have discovered that when incorporated into certain catalyst systems, it can enhance the efficiency of organic reactions such as esterifications and amidations. This discovery opens new avenues for its use in industrial chemical processes, where catalyst performance is critical for cost-effective production.

In conclusion, Benzenepropanamide, N-cyclohexyl (CAS No. 10264-23-0) is a versatile compound with a wide range of applications across different scientific domains. Its unique chemical structure and favorable physical properties make it an invaluable tool in organic synthesis, pharmaceutical research, materials science, and catalysis. As ongoing research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.